![molecular formula C13H18NO+ B11601868 N,N-dimethyl-N-(2-oxo-2-phenylethyl)prop-2-en-1-aminium](/img/structure/B11601868.png)
N,N-dimethyl-N-(2-oxo-2-phenylethyl)prop-2-en-1-aminium
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Overview
Description
DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM is a complex organic compound with a unique structure that includes both phenyl and allyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 2-oxo-2-phenylethylamine with allyl bromide in the presence of a base such as sodium hydride. The reaction is carried out in an organic solvent like tetrahydrofuran (THF) under an inert atmosphere to prevent oxidation.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The phenyl and allyl groups can undergo substitution reactions with various reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Halogenation reagents like bromine (Br2) and chlorination reagents like thionyl chloride (SOCl2) are commonly employed.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.
Scientific Research Applications
DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
DIMETHYL(1-DIAZO-2-OXOPROPYL)PHOSPHONATE: Known for its use as a reagent in organic synthesis.
DIMETHYL(2-OXO-2-PHENYLETHYL)AMMONIUM: Shares structural similarities but lacks the allyl group.
Uniqueness
DIMETHYL(2-OXO-2-PHENYLETHYL)(PROP-2-EN-1-YL)AZANIUM is unique due to the presence of both phenyl and allyl groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where these properties are advantageous.
Properties
Molecular Formula |
C13H18NO+ |
---|---|
Molecular Weight |
204.29 g/mol |
IUPAC Name |
dimethyl-phenacyl-prop-2-enylazanium |
InChI |
InChI=1S/C13H18NO/c1-4-10-14(2,3)11-13(15)12-8-6-5-7-9-12/h4-9H,1,10-11H2,2-3H3/q+1 |
InChI Key |
CCCZWZHEYFEJKN-UHFFFAOYSA-N |
Canonical SMILES |
C[N+](C)(CC=C)CC(=O)C1=CC=CC=C1 |
Origin of Product |
United States |
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